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Compound of Interest

Compound Name: Cyanine5.5 NHS ester

Cat. No.: B15495725 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling of

chemical reagents is paramount to ensuring both personal safety and the integrity of

experimental outcomes. This guide provides essential, immediate safety and logistical

information for the use of Cyanine5.5 NHS ester, a reactive fluorescent dye. Adherence to

these procedures will help mitigate risks and establish a secure laboratory environment.

Immediate Safety and Handling Protocols
Cyanine5.5 NHS ester is an amine-reactive dye used for labeling proteins, peptides, and

oligonucleotides.[1] While specific hazard information is not extensively documented in all

safety data sheets, it is prudent to treat this compound as potentially harmful, avoiding direct

contact and inhalation.[2]

Personal Protective Equipment (PPE): The following table outlines the recommended PPE for

handling Cyanine5.5 NHS ester.
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PPE Category Item Specification

Eye/Face Protection Safety Goggles
Tight-sealing to protect against

dust and splashes.[3]

Face Shield

Recommended when handling

larger quantities or when there

is a significant risk of

splashing.[3]

Hand Protection Disposable Gloves
Nitrile or other chemically

resistant gloves.

Body Protection Laboratory Coat
To prevent contamination of

personal clothing.

Respiratory Protection Local Exhaust Ventilation

Use in a well-ventilated area,

preferably a fume hood, to

minimize inhalation of dust or

vapors.[3]

Handling Procedures:

Avoid Contact: Prevent contact with skin, eyes, and clothing.[3]

Avoid Inhalation: Do not breathe dust, fumes, or vapors.[3]

Good Laboratory Practices: Do not eat, drink, or smoke in the handling area. Wash hands

thoroughly after handling and before any breaks.[3] Contaminated clothing should be

washed before reuse.[3]

Preparation of Solutions: When dissolving the dye, which is often supplied as a powder, do

so carefully within a fume hood to avoid generating dust.[4] The dye is soluble in organic

solvents like DMSO or DMF.[4][5] Water-soluble versions are also available.[4]

Storage and Stability
Proper storage is crucial to maintain the reactivity of the Cyanine5.5 NHS ester.
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Storage Parameter Condition Rationale

Temperature
-20°C for long-term storage.[4]

[6][7]

To maintain chemical stability

and reactivity.

Light Store in the dark.[4][6][7]

Avoid prolonged exposure to

light to prevent

photobleaching.[6]

Moisture Desiccate.[4][6][7]

The NHS ester is sensitive to

humidity and can be degraded

by moisture.[8]

Transportation

Can be shipped at room

temperature for up to 3 weeks.

[4][6][7]

Short-term exposure to

ambient temperatures is

acceptable.

Solutions

If dissolved, use promptly or

store at -20°C for a limited time

(e.g., up to two weeks for

some formulations).[9] Avoid

repeated freeze-thaw cycles.

[9]

The product is less stable in

solution.[10]

Spill and Emergency Procedures
In the event of a spill or exposure, immediate and appropriate action is necessary.
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Emergency Scenario Procedure

Spill

Evacuate the area and keep people away from

the spill.[3] Use personal protective equipment.

[3] Sweep up the solid material and place it into

a suitable container for disposal.[3] After

cleaning, flush the area with water.[3] Prevent

the product from entering drains or surface

water.[3]

Skin Contact

Immediately wash the affected area with soap

and copious amounts of water for at least 15

minutes.[2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, separating the eyelids with

fingers to ensure adequate flushing.[2] Seek

medical advice.[2]

Inhalation

Move the individual to fresh air.[3] If breathing is

difficult or has stopped, administer artificial

respiration.[3] Seek medical attention if

symptoms persist.[3]

Ingestion
Do NOT induce vomiting.[3] Rinse the mouth

with water and then drink plenty of water.[3]

Disposal Plan
All chemical waste must be disposed of in accordance with local, state, and national

regulations.[2]

Waste Collection: Collect all waste containing Cyanine5.5 NHS ester, including unused

solutions and contaminated materials (e.g., pipette tips, tubes, gloves), in a designated and

properly labeled hazardous waste container.

Disposal Route: Do not allow the product to reach groundwater, water courses, or sewage

systems.[2] Consult with your institution's environmental health and safety (EHS) office for

specific disposal protocols for chemical waste.
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Experimental Workflow for Handling Cyanine5.5
NHS Ester
The following diagram illustrates the standard workflow for safely handling Cyanine5.5 NHS
ester from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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